Cas no 1803600-55-6 (3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole)

• Product Name: 3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole
• CAS No: 1803600-55-6
• MF: C₁₀H₉ClN₂S₂
• MW: 256.774858236313
• MDL: MFCD28246271
• CID: 4617396
• PubChem ID: 91662800
• Update Time: 2025-05-25

3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-((4-methylbenzyl)thio)-1,2,4-thiadiazole
• 3-Chloro-5-{[(4-Methylphenyl)Methyl]Sulfanyl}-1,2,4-Thiadiazole
• 3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole

• MDL： MFCD28246271
• Inchi： 1S/C10H9ClN2S2/c1-7-2-4-8(5-3-7)6-14-10-12-9(11)13-15-10/h2-5H,6H2,1H3
• InChI Key： HRNCHOSCMMKGJC-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=C(C)C=C2)=NC(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole

3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole: A Comprehensive Overview

The compound 3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole, identified by the CAS number CAS No. 1803600-55-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms and one sulfur atom. The presence of a chlorine substituent at position 3 and a (4-methylphenyl)methylsulfanyl group at position 5 makes this compound unique and interesting for various applications.

Thiadiazoles are known for their versatility and wide range of applications in pharmaceuticals, agrochemicals, and materials science. The 1,2,4-thiadiazole ring system is particularly notable due to its stability and reactivity. The substitution pattern in this compound further enhances its potential for use in drug design and other chemical processes. Recent studies have highlighted the importance of thiadiazoles as scaffolds for developing bioactive molecules with diverse therapeutic potentials.

The synthesis of 3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole involves a series of well-established organic reactions. The starting material typically includes a suitable thiol or disulfide derivative that undergoes cyclization under specific conditions to form the thiadiazole ring. The introduction of the chlorine substituent and the (4-methylphenyl)methylsulfanyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as microwave-assisted synthesis or catalytic processes, have been employed to optimize the production of this compound.

In terms of physical properties, this compound exhibits a melting point that is consistent with other thiadiazole derivatives. Its solubility in various solvents has been studied extensively, making it suitable for use in different chemical environments. The presence of electron-withdrawing groups like chlorine enhances the electrophilic character of the molecule, which is advantageous in certain chemical transformations.

The biological activity of 3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole has been a focal point of recent research efforts. Studies have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria and fungi. Additionally, this compound has shown promising results in anti-inflammatory assays, suggesting its potential role in treating inflammatory diseases.

In the field of materials science, this compound has been explored as a building block for advanced materials such as conductive polymers and coordination polymers. Its ability to form stable coordination complexes with metal ions makes it a valuable component in designing materials with tailored electronic properties.

The environmental impact of CAS No. 1803600-55-6 has also been evaluated to ensure its safe use in industrial applications. Research indicates that this compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 3-Chloro-5-{(4-Methylphenyl)MethylSulfanyl}-1,2,4-Thiadiazole represents a versatile and bioactive molecule with significant potential across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in pharmaceuticals, agrochemicals, and materials science.